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Compound of Interest

Compound Name: Tetrafluorosuccinyl chloride

Cat. No.: B1294286

For Researchers, Scientists, and Drug Development Professionals

Tetrafluorosuccinyl chloride (C4CI2F402) is a highly reactive chemical intermediate valuable
in organic synthesis, particularly in the development of novel pharmaceutical compounds and
advanced materials. However, its utility is matched by its significant hazards, primarily its
corrosive nature. This technical guide provides a comprehensive overview of the safety data,
handling precautions, and emergency procedures necessary for the safe utilization of
tetrafluorosuccinyl chloride in a laboratory setting. The information herein is compiled from
available safety data for the compound and analogous acyl chlorides.

Core Safety and Physical Data

A thorough understanding of the chemical's properties is the foundation of safe handling. The
following tables summarize the key quantitative data available for tetrafluorosuccinyl
chloride.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CaCl2F402 PubChem[1]
Molecular Weight 226.94 g/mol PubChem[1]
Physical Form Liquid Sigma-Aldrich
Boiling Point 86.1°C ChemBK]|2]
Flash Point 85-87 °C Sigma-Aldrich

Table 2: Hazard Identification and Classification
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Hazard .
. Code Description Source
Classification
GHS Pictogram GHSO05 Corrosion Sigma-Aldrich
Signal Word Danger Sigma-Aldrich
Causes severe skin ]
PubChem[1], Sigma-
Hazard Statement H314 burns and eye ]
Aldrich
damage
Precautionary Do not breathe dusts )
P260 _ TCI Chemicals
Statement or mists.
Wear protective
Precautionary gloves, protective )
P280 ) TCI Chemicals
Statement clothing, face
protection.
_ IF SWALLOWED:
Precautionary _ . :
P301+P330+P331 Rinse mouth. Do NOT  Sigma-Aldrich
Statement ] »
induce vomiting.
IF ON SKIN (or hair):
) Take off immediately
Precautionary _ , ,
P303+P361+P353 all contaminated Sigma-Aldrich
Statement ) ] ]
clothing. Rinse skin
with water or shower.
IF INHALED: Remove
Precautionary person to fresh air and ] ]
P304+P340 Sigma-Aldrich
Statement keep comfortable for
breathing.
IF IN EYES: Rinse
cautiously with water
] for several minutes.
Precautionary . :
P305+P351+P338 Remove contact Sigma-Aldrich
Statement

lenses, if present and
easy to do. Continue

rinsing.
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Precautionary ) ]
P405 Store locked up. Sigma-Aldrich
Statement
Dispose of contents/
Precautionary container to an ) )
P501 Sigma-Aldrich
Statement approved waste

disposal plant.

Experimental Protocols: Safe Handling and Storage

Given the reactive and corrosive nature of tetrafluorosuccinyl chloride, meticulous

adherence to handling and storage protocols is critical. The following procedures are based on

best practices for working with hazardous acyl chlorides.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with the substance.

o Hand Protection: Wear double gloves. The outer glove should be of a material resistant to
corrosive chemicals, such as Viton® or butyl rubber. The inner glove can be a standard nitrile

glove. Change gloves frequently and immediately if contamination is suspected.

o Eye and Face Protection: Chemical safety goggles and a full-face shield are required.

» Skin and Body Protection: A chemical-resistant apron or lab coat must be worn over

appropriate laboratory clothing. Ensure that clothing fully covers the arms and legs. Closed-

toe shoes are mandatory.

o Respiratory Protection: All work with tetrafluorosuccinyl chloride must be conducted in a

certified chemical fume hood to avoid inhalation of corrosive vapors.

Storage and Handling Workflow

Proper storage and a well-defined workflow minimize the risk of accidental exposure or release.
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Storage

Store in a cool, dry, well-ventilated area
away from incompatible materials (water, bases, alcohols).
Keep container tightly sealed.

Retrieve from storage

Handlinngorkﬂow

Don appropriate PPE
(double gloves, goggles, face shield, lab coat)

'

Work within a certified
chemical fume hood

:

Use compatible, dry glassware
and equipment for transfer

'

Conduct reaction under inert
atmosphere if necessary

:

Quench residual reagent carefully
with a suitable non-aqueous solvent

Disgosal

Collect all waste in a designated,
properly labeled, and sealed container
for hazardous waste.
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Skin Contact

Immediately flush skin with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing.

&

Eye Contact

Immediately flush eyes with water for
at least 15 minutes, lifting upper and
lower eyelids. Use eyewash station.

&

Seek Immediate
Inhalation Medical Attention

b Move to fresh air immediately.

Ingestion

» Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Tetrafluorosuccinyl chloride | C4CI2F402 | CID 78983 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1294286?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294286?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrafluorosuccinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrafluorosuccinyl-chloride
https://www.chembk.com/en/chem/TETRAFLUOROSUCCINYL%20CHLORIDE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Navigating the Hazards: A Technical Guide to Handling
Tetrafluorosuccinyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294286#tetrafluorosuccinyl-chloride-safety-data-
sheet-sds-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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